Cas no 88098-22-0 (Ethanone,2-chloro-1-(1,5-dimethyl-1H-pyrrol-2-yl)-)

Ethanone, 2-chloro-1-(1,5-dimethyl-1H-pyrrol-2-yl)- is a chlorinated pyrrole derivative featuring a reactive ethanone moiety. This compound is characterized by its unique molecular structure, combining a chloro-substituted ketone group with a 1,5-dimethylpyrrole ring, which enhances its potential as an intermediate in organic synthesis. The presence of both electron-withdrawing (chloro) and electron-donating (pyrrole) groups contributes to its versatile reactivity, making it suitable for applications in pharmaceuticals, agrochemicals, and specialty chemicals. Its stability under various conditions and compatibility with multiple reaction pathways highlight its utility in complex synthetic routes. The compound's distinct structural features also offer opportunities for further functionalization, enabling the development of novel derivatives with tailored properties.

Ethanone,2-chloro-1-(1,5-dimethyl-1H-pyrrol-2-yl)- structure

88098-22-0 structure

Product Name:Ethanone,2-chloro-1-(1,5-dimethyl-1H-pyrrol-2-yl)-

CAS No:88098-22-0

MF:C₈H₁₀ClNO

MW:171.624101161957

CID:709194

PubChem ID:15729274

Update Time:2025-07-02

Ethanone,2-chloro-1-(1,5-dimethyl-1H-pyrrol-2-yl)- Chemical and Physical Properties

Names and Identifiers

- Ethanone,2-chloro-1-(1,5-dimethyl-1H-pyrrol-2-yl)-
- Ethanone, 2-chloro-1-(1,5-dimethyl-1H-pyrrol-2-yl)- (9CI)
- Ethanone,2-chloro-1-(1,5-dimethyl-1H-pyrrol-2-yl)-(9ci)
- EN300-7775637
- 88098-22-0
- Z2044781381
- 2-chloro-1-(1,5-dimethyl-1H-pyrrol-2-yl)ethan-1-one
- SCHEMBL10784324
- Inchi： 1S/C8H10ClNO/c1-6-3-4-7(10(6)2)8(11)5-9/h3-4H,5H2,1-2H3
- InChI Key： KUZZQSHYQJVYHF-UHFFFAOYSA-N
- SMILES： ClCC(C1=CC=C(C)N1C)=O

Computed Properties

Exact Mass: 171.04500
Monoisotopic Mass: 171.0450916g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 22Å²

Experimental Properties

PSA: 22.00000
LogP: 1.75500

Ethanone,2-chloro-1-(1,5-dimethyl-1H-pyrrol-2-yl)- Pricemore >>

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Enamine	EN300-7775637-10.0g	2-chloro-1-(1,5-dimethyl-1H-pyrrol-2-yl)ethan-1-one	88098-22-0	95%	10.0g	$4667.0	2024-05-22
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